Incorporation studies of clickable ceramides in Jurkat cell plasma membranes†
Chemical Communications Pub Date: 2017-05-31 DOI: 10.1039/C7CC01220A
Abstract
The incorporation properties of ceramide analogues for click chemistry in Jurkat T cells were investigated. The analogues varied in the acyl chain length and the position of the functional group for click chemistry. Fluorescence microscopy studies including anisotropy and quenching experiments showed significant differences in the accessibility of the functional group indicating different incorporation properties into the plasma membrane.
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